BENGHE Foundational & Exploratory

Check Availability & Pricing

An In-depth Technical Guide to the Isomers of
Nitroterephthalic Acid

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Nitroterephthalic acid

Cat. No.: B051535

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the primary isomers of nitroterephthalic
acid, focusing on their chemical properties, synthesis, and relevant experimental procedures.
Nitroterephthalic acids are important intermediates in organic synthesis, particularly as
precursors for specialty polymers and as organic linkers in the creation of Metal-Organic
Frameworks (MOFs).[1]

Isomers of Nitroterephthalic Acid

Terephthalic acid (1,4-benzenedicarboxylic acid) is a symmetrical aromatic dicarboxylic acid.
Mononitration of the aromatic ring leads to a single positional isomer due to the molecule's
symmetry: 2-nitroterephthalic acid.[2][3] While some older literature or supplier databases
may ambiguously refer to "3-nitroterephthalic acid" or "nitroterephthalic acid," these
designations typically resolve to the same compound, 2-nitroterephthalic acid (CAS Number:
610-29-7), as the numbering convention prioritizes the lowest locant for substituents.[2][3] For
clarity, this guide will refer to it as 2-nitroterephthalic acid.

It is important to distinguish nitroterephthalic acid from nitrophthalic acid, which is derived
from phthalic acid (1,2-benzenedicarboxylic acid) and exists as two distinct isomers: 3-
nitrophthalic acid and 4-nitrophthalic acid.[4] This guide focuses exclusively on the isomers
derived from terephthalic acid.
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The logical relationship between the parent compound and its primary nitrated derivative is
illustrated below.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact
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